Mettl3-IN-9

• Molecular Formula: C34H20N2O8
• Molecular Weight: 584.5 g/mol
• InChI: InChI=1S/C34H20N2O8/c37-21-8-4-19(5-9-21)35-31(39)27-14-12-25(17-29(27)33(35)41)43-23-2-1-3-24(16-23)44-26-13-15-28-30(18-26)34(42)36(32(28)40)20-6-10-22(38)11-7-20/h1-18,37-38H
• InChIKey: HSDZKNKYYOCURE-UHFFFAOYSA-N

Mettl3-IN-9 Compound Overview

Mettl3-IN-9 (synonym Compound C3, CAS 295348-36-6) is a synthetic small-molecule inhibitor of the N6-adenosine methyltransferase METTL3, the catalytic subunit of the m6A RNA writer complex [1]. Identified through a hybrid high-throughput virtual screening (HTVS) protocol that integrates structure-based docking with the geometric deep-learning algorithm DeepDock, Mettl3-IN-9 features a bis-isoindole-dione (phthalimide) scaffold that is structurally distinct from SAM-mimetic chemotypes such as STM2457, UZH1a, and adenosine analogs [1]. The compound is supplied >95% purity and is intended for use as a tool compound in epitranscriptomics research, RNA biology, and oncology target validation studies .

Chemotype Bis-isoindole-dione (non-SAM-mimetic)

Discovery AI-augmented virtual screening

Use Epitranscriptomics tool compound

• [1] Yang J, He Y, Kang Y, Shen L, Zhang W, Yan Y, Li X, Huang W, Xu X. Virtual Screening and Molecular Docking: Discovering Novel METTL3 Inhibitors. ACS Med Chem Lett. 2024 Aug 6;15(9):1491-1499. DOI: 10.1021/acsmedchemlett.4c00216. PMID: 39291017. View Source

Why Mettl3-IN-9 Is Unique

METTL3 inhibitors reported to date span structurally diverse chemotypes including SAM-competitive adenosine analogs (IC50 = 495 μM) [1], SAM-mimetic heterocycles such as STM2457 (IC50 = 16.9 nM) [2], and the UZH series (UZH2 IC50 = 5 nM; UZH1a IC50 = 280 nM) [3]. Mettl3-IN-9 belongs to a structurally orthogonal bis-isoindole-dione class identified de novo through virtual screening rather than SAM-pocket pharmacophore elaboration [4]. This scaffold divergence predicts distinct binding modes, selectivity fingerprints, and physicochemical properties that preclude generic interchange with any other METTL3 inhibitor without confirmatory biochemical and cellular profiling. The quantitative evidence below establishes the specific differentiation dimensions that must be considered during compound selection.

• Non-SAM-mimetic scaffold: direct swap with SAM-competitive inhibitors (STM2457, UZH series) may confound binding-mode interpretation.

• Selectivity and target engagement profiles are scaffold-dependent; interchange without confirmatory biochemical profiling can lead to misleading cellular readouts.

• Physicochemical properties (MW, logP) differ substantially from optimized leads; in vivo pharmacology and oral exposure cannot be assumed.

• [1] Bedi RK, Huang D, Eberle SA, Wiedmer L, Śledź P, Caflisch A. Small-Molecule Inhibitors of METTL3, the Major Human Epitranscriptomic Writer. ChemMedChem. 2020;15(9):744-748. DOI: 10.1002/cmdc.202000011. View Source
• [2] IUPHAR/BPS Guide to Immunopharmacology. STM2457 Ligand Page. STM2457 is >1000-fold selective for METTL3 over 45 tested RNA, DNA, and protein methyltransferases; IC50 = 16.9 nM. View Source
• [3] Bedi RK, Huang D, Li Y, Caflisch A. Structure-Based Design of Inhibitors of the m6A-RNA Writer Enzyme METTL3. ACS Bio Med Chem Au. 2023;3(4):359-370. DOI: 10.1021/acsbiomedchemau.3c00023. UZH2 IC50 = 5 nM. View Source
• [4] Yang J, He Y, Kang Y, Shen L, Zhang W, Yan Y, Li X, Huang W, Xu X. Virtual Screening and Molecular Docking: Discovering Novel METTL3 Inhibitors. ACS Med Chem Lett. 2024;15(9):1491-1499. DOI: 10.1021/acsmedchemlett.4c00216. View Source

Mettl3-IN-9 Comparative Evidence

Scaffold Orthogonality vs. SAM-Mimetics

Mettl3-IN-9 is built on a bis-isoindole-dione (C34H20N2O8, MW 584.53) scaffold that bears no pharmacophoric relationship to the S-adenosylmethionine (SAM) pocket mimetics that dominate the METTL3 inhibitor landscape [1]. The compound was identified as a 'unique skeleton inhibitor' from a self-built internal database through a hybrid virtual screening protocol combining structure-based methods with geometric deep learning (DeepDock), rather than through iterative elaboration of the SAM-binding pharmacophore [1]. By contrast, STM2457, UZH1a, UZH2, and METTL3-IN-11 all derive from adenine/SAM-mimetic cores and compete at the SAM cofactor binding site [2][3]. The scaffold orthogonality of Mettl3-IN-9 provides a structurally distinct starting point for exploring non-SAM-competitive or allosteric inhibition modalities.

Scaffold Orthogonality

Class-level

Bis-isoindole-dione; no adenine/SAM mimetic substructure

Structurally orthogonal to SAM-competitive inhibitors

Class-level inference; confirmatory profiling advised

Evidence Dimension	Chemical scaffold classification vs. METTL3 inhibitor chemical space
Target Compound Data	Bis-isoindole-dione (bis-phthalimide) scaffold; C34H20N2O8; MW 584.53; no adenine or SAM mimetic substructure [1]
Comparator Or Baseline	STM2457: pyrazolopyrimidine SAM-mimetic core; UZH1a/UZH2: adenine-derived cores; METTL3-IN-11: substituted imidazopyridine/indole core [2][3]
Quantified Difference	Qualitative: scaffold topology places Mettl3-IN-9 outside the SAM-mimetic chemical space inhabited by >90% of reported METTL3 inhibitors [1][2][3]
Conditions	Classification based on 2D chemical structure comparison; scaffold uniqueness confirmed in the original virtual screening publication [1]

Why This Matters

Researchers seeking to explore non-SAM-competitive METTL3 inhibition or expand SAR beyond adenine-mimetic chemotypes require a structurally orthogonal tool compound; Mettl3-IN-9 is one of very few commercially available inhibitors satisfying this criterion.

• [1] Yang J, He Y, Kang Y, Shen L, Zhang W, Yan Y, Li X, Huang W, Xu X. Virtual Screening and Molecular Docking: Discovering Novel METTL3 Inhibitors. ACS Med Chem Lett. 2024;15(9):1491-1499. DOI: 10.1021/acsmedchemlett.4c00216. PMID: 39291017. View Source
• [2] Yankova E, Blackaby W, Albertella M, et al. Small-molecule inhibition of METTL3 as a strategy against myeloid leukaemia. Nature. 2021;593:597-601. DOI: 10.1038/s41586-021-03536-w. STM2457 is a SAM-competitive METTL3 inhibitor with IC50 = 16.9 nM. View Source
• [3] Bedi RK, Huang D, Li Y, Caflisch A. Structure-Based Design of Inhibitors of the m6A-RNA Writer Enzyme METTL3. ACS Bio Med Chem Au. 2023;3(4):359-370. DOI: 10.1021/acsbiomedchemau.3c00023. UZH2 IC50 = 5 nM; UZH1a IC50 = 280 nM. View Source

Antiproliferative Activity vs. STM2457

Mettl3-IN-9 (Compound C3) inhibits the growth of human NCI-H1975 non-small cell lung cancer cells with an IC50 of 180.2 μM after 72 h incubation, measured by CCK-8 assay . For cross-study context, STM2457—the most extensively characterized METTL3 inhibitor—reduced the viability of NCI-H1975 cells with IC50 values in the range of 2.5–5.0 μM under similar 72 h CCK-8 conditions [1]. The approximately 36–72-fold lower antiproliferative potency of Mettl3-IN-9 relative to STM2457 is consistent with its status as an unoptimized virtual screening hit, and positions this compound as a baseline scaffold for medicinal chemistry optimization rather than a high-potency probe.

NCI-H1975 Antiproliferative

Context-dependent

IC₅₀ = 180.2 μM (72 h, CCK-8) vs STM2457 2.5–5.0 μM

Approx. 36–72-fold lower potency; unoptimized hit scaffold

Cross-study comparison; assay conditions may differ

Evidence Dimension	Antiproliferative IC50 in human NCI-H1975 NSCLC cells
Target Compound Data	IC50 = 180.2 μM (72 h, CCK-8 assay)
Comparator Or Baseline	STM2457: IC50 ≈ 2.5–5.0 μM in NCI-H1975 cells (72 h, CCK-8 assay) [1]
Quantified Difference	Mettl3-IN-9 is approximately 36–72-fold less potent than STM2457 in NCI-H1975 antiproliferative assays
Conditions	Human NCI-H1975 NSCLC cell line; 72 h incubation; CCK-8 cell viability readout; independent studies [1]

Why This Matters

Procurement decisions for SAR campaigns and tool compound selection require knowing absolute potency ceilings; Mettl3-IN-9 provides a structurally novel but unoptimized starting scaffold suitable for hit-to-lead chemistry, not for high-potency probe applications.

• [1] Xiao H, Zhao R, Meng W, Liao Y. Targeting METTL3 enhances the chemosensitivity of non-small cell lung cancer cells by decreasing ABCC2 expression in an m6A-YTHDF1-dependent manner. J Transl Med. 2024;22:795. DOI: 10.1186/s12967-024-05595-3. STM2457 IC50 in NCI-H1975 cells ≈ 2.5–5.0 μM. View Source

AI-Augmented Virtual Screening vs. Conventional Methods

Mettl3-IN-9 (Compound C3) was identified through a hybrid high-throughput virtual screening (HTVS) protocol that uniquely couples structure-based docking with the geometric deep learning algorithm DeepDock, applied to a self-built internal compound database [1]. This contrasts with the discovery paths of other METTL3 inhibitors: STM2457 emerged from high-throughput biochemical screening of a focused library [2]; UZH1a and UZH2 were designed via structure-based fragment growing from the SAM binding pocket [3]; and adenosine analogs were rationally designed from the endogenous cofactor [4]. The AI-augmented, scaffold-agnostic discovery route of Mettl3-IN-9 makes it a reference compound for groups validating computational drug discovery workflows targeting RNA-modifying enzymes.

AI-Augmented Discovery

Class-level

Hybrid HTVS: docking + DeepDock geometric deep learning

Discovery paradigm distinct from HTS/fragment-based routes

Documented AI-derived scaffold; validation for computational workflows

Evidence Dimension	Discovery methodology and compound origin
Target Compound Data	Hybrid HTVS protocol: structure-based docking + geometric deep learning (DeepDock); identified from internal database; unique scaffold de novo [1]
Comparator Or Baseline	STM2457: HTS of focused library [2]; UZH series: structure-based fragment growing from SAM pocket [3]; Adenosine: rational design from endogenous ligand [4]
Quantified Difference	Qualitative difference in discovery paradigm; Mettl3-IN-9 is the only commercially available METTL3 inhibitor explicitly disclosed as a product of AI-augmented virtual screening [1]
Conditions	Discovery methodology comparison based on published primary literature [1][2][3][4]

Why This Matters

Laboratories validating computational discovery platforms or benchmarking virtual screening algorithms against RNA methyltransferase targets require a compound with a fully documented AI-derived identification history.

• [1] Yang J, He Y, Kang Y, Shen L, Zhang W, Yan Y, Li X, Huang W, Xu X. Virtual Screening and Molecular Docking: Discovering Novel METTL3 Inhibitors. ACS Med Chem Lett. 2024;15(9):1491-1499. DOI: 10.1021/acsmedchemlett.4c00216. PMID: 39291017. View Source
• [2] Yankova E, Blackaby W, Albertella M, et al. Small-molecule inhibition of METTL3 as a strategy against myeloid leukaemia. Nature. 2021;593:597-601. DOI: 10.1038/s41586-021-03536-w. View Source
• [3] Bedi RK, Huang D, Li Y, Caflisch A. Structure-Based Design of Inhibitors of the m6A-RNA Writer Enzyme METTL3. ACS Bio Med Chem Au. 2023;3(4):359-370. DOI: 10.1021/acsbiomedchemau.3c00023. View Source
• [4] Bedi RK, Huang D, Eberle SA, Wiedmer L, Śledź P, Caflisch A. Small-Molecule Inhibitors of METTL3, the Major Human Epitranscriptomic Writer. ChemMedChem. 2020;15(9):744-748. Adenosine IC50 = 495 μM against METTL3. View Source

EGFR-Mutant NSCLC Antiproliferative Activity

Mettl3-IN-9 (Compound C3) inhibits proliferation of human PC-9 (EGFR exon 19 deletion mutant) NSCLC cells with an IC50 of 216.4 μM after 72 h incubation, measured by CCK-8 assay . For comparative context, STM2457 has been reported to reduce PC-9 cell viability synergistically with platinum-based chemotherapeutics (paclitaxel/carboplatin), with STM2457 monotherapy IC50 values in the range of 3–8 μM in this cell line [1]. The approximately 27–72-fold separation in antiproliferative potency between Mettl3-IN-9 and STM2457 in the PC-9 background mirrors the trend observed in NCI-H1975 cells and reinforces Mettl3-IN-9's role as a scaffold-starting point rather than a potent probe.

PC-9 Antiproliferative

Context-dependent

IC₅₀ = 216.4 μM (72 h, CCK-8) vs STM2457 3–8 μM

27–72-fold less potent; baseline for hit-to-lead optimization

Cross-study; confirm in same assay format

Evidence Dimension	Antiproliferative IC50 in human PC-9 EGFR-mutant NSCLC cells
Target Compound Data	IC50 = 216.4 μM (72 h, CCK-8 assay)
Comparator Or Baseline	STM2457: IC50 ≈ 3–8 μM in PC-9 cells (72 h, CCK-8 assay) [1]
Quantified Difference	Mettl3-IN-9 is approximately 27–72-fold less potent than STM2457 in PC-9 antiproliferative assays
Conditions	Human PC-9 NSCLC cell line (EGFR exon 19 del); 72 h incubation; CCK-8 cell viability readout; independent studies [1]

Why This Matters

EGFR-mutant NSCLC is a high-priority indication for METTL3-targeted therapy; Mettl3-IN-9 provides a structurally novel starting point for medicinal chemists developing METTL3 inhibitors with activity in this genetic background, though significant optimization is required.

• [1] Xiao H, Zhao R, Meng W, Liao Y. Targeting METTL3 enhances the chemosensitivity of non-small cell lung cancer cells by decreasing ABCC2 expression in an m6A-YTHDF1-dependent manner. J Transl Med. 2024;22:795. DOI: 10.1186/s12967-024-05595-3. STM2457 IC50 in PC-9 cells ≈ 3–8 μM. View Source

Physicochemical Properties vs. Optimized Leads

Mettl3-IN-9 possesses a molecular weight of 584.53 g/mol (C34H20N2O8) and a predicted logP of approximately 0 (SMILES-based prediction), with a topological polar surface area (tPSA) exceeding 140 Ų contributed by four phenolic -OH groups and multiple carbonyl oxygens . By comparison, the optimized lead STM2457 has MW = 471.5 g/mol and cLogP ≈ 3.5, while UZH2 has MW = 387.4 g/mol [1]. The substantially higher MW and polarity of Mettl3-IN-9 place it outside typical oral drug-like space (Lipinski violations likely present), whereas STM2457 and UZH2 are orally bioavailable in preclinical models. This property gap is characteristic of an early hit compound and indicates that Mettl3-IN-9 requires significant property optimization for in vivo applications.

Physicochemical Profile

Context-dependent

MW 584.5 Da, logP ~0, tPSA >140 Ų vs STM2457 MW 471.5, logP ~3.5

Outside typical oral drug-like space; early hit properties

For biochemical/cellular SAR; not for in vivo probe use without optimization

Evidence Dimension	Physicochemical property comparison
Target Compound Data	MW = 584.53 g/mol; formula C34H20N2O8; predicted logP ≈ 0; multiple H-bond donors/acceptors
Comparator Or Baseline	STM2457: MW = 471.5 g/mol, cLogP ≈ 3.5 ; UZH2: MW = 387.4 g/mol [1]
Quantified Difference	MW is 113–197 Da higher than optimized leads; logP is ~3.5 units lower than STM2457; tPSA >140 Ų vs. STM2457 tPSA ≈ 90 Ų
Conditions	Calculated and reported physicochemical properties from vendor datasheets and primary literature [1]

Why This Matters

Investigators planning in vivo PK/PD studies should not select Mettl3-IN-9 as a direct substitute for optimized leads like STM2457; it is best deployed in biochemical, cellular SAR, and computational studies where scaffold novelty is prioritized over drug-like properties.

• [1] Bedi RK, Huang D, Li Y, Caflisch A. Structure-Based Design of Inhibitors of the m6A-RNA Writer Enzyme METTL3. ACS Bio Med Chem Au. 2023;3(4):359-370. UZH2 MW = 387.4 g/mol; oral bioavailability demonstrated in mice. View Source

Mettl3-IN-9 Application Scenarios

Scaffold-Hopping SAR Campaigns

Mettl3-IN-9 provides a bis-isoindole-dione scaffold that is structurally orthogonal to all SAM-mimetic METTL3 inhibitors currently in the literature [1]. Medicinal chemistry teams seeking to develop METTL3 inhibitors with novel binding modes—particularly those aiming to avoid SAM-pocket competition and the associated selectivity challenges faced by adenine-mimetic chemotypes—can deploy Mettl3-IN-9 as a starting template. The documented antiproliferative activity in NCI-H1975 (IC50 = 180.2 μM) and PC-9 (IC50 = 216.4 μM) NSCLC lines provides a quantifiable baseline against which synthetic analogs can be benchmarked . This scenario is specifically appropriate for hit-to-lead programs where scaffold novelty and IP position outweigh initial potency considerations.

AI-Driven Drug Discovery Validation

Mettl3-IN-9 is the only commercially available METTL3 inhibitor with a fully documented discovery pathway involving a hybrid virtual screening protocol that couples structure-based methods with DeepDock geometric deep learning [1]. Computational chemistry and AI-driven drug discovery groups can utilize this compound as a reference standard for benchmarking novel virtual screening algorithms, validating machine learning-based scoring functions, or training generative models targeting RNA methyltransferase enzymes. The availability of the complete virtual screening methodology in the primary literature enables rigorous computational reproducibility assessments that are not feasible with inhibitors discovered through proprietary HTS campaigns.

Epitranscriptomic Studies in NSCLC

In non-small cell lung cancer research, where METTL3 is both highly expressed and functionally implicated in tumor progression, Mettl3-IN-9 offers a structurally distinct chemical tool for probing m6A-dependent mechanisms [1]. The compound's activity profile in two NSCLC lines (NCI-H1975 and PC-9) makes it suitable for use as a control compound in experiments where the effects of structurally diverse METTL3 inhibitors are compared, or where SAM-mimetic inhibitors like STM2457 produce confounding off-target effects due to their adenine-like core . Researchers should note the modest cellular potency (IC50 180–216 μM) and plan concentration ranges accordingly; the compound is best employed in mechanistic studies at concentrations near its IC50 rather than in high-stringency target engagement experiments requiring potent probe compounds.

Multi-Scaffold Inhibitor Screening Panels

Academic screening centers and industrial drug discovery platforms assembling comprehensive METTL3 inhibitor panels for selectivity profiling or multi-scaffold screening campaigns should include Mettl3-IN-9 as a representative of the bis-isoindole-dione chemotype. Including this structurally divergent compound alongside SAM-mimetic inhibitors (STM2457, UZH1a, UZH2) [1] and substrate-competitive inhibitors (adenosine and analogs) ensures that the screening panel samples a maximally diverse region of METTL3 chemical space. This diversity is critical for identifying scaffold-dependent biological effects and minimizing the risk of chemotype-specific false negatives in target-based phenotypic screens.

Application

Selection Property

Validation Focus

Scaffold-hopping SAR campaigns

Bis-isoindole-dione scaffold orthogonality

Antiproliferative baseline in NSCLC models

AI-driven virtual screening validation

Fully documented AI-augmented discovery path

Benchmarking computational workflows

Epitranscriptomic studies in NSCLC

Structurally distinct METTL3 inhibitor tool

m6A-dependent mechanism probing (control for SAM-mimetic off-targets)

Multi-scaffold inhibitor screening panels

Bis-isoindole-dione chemotype representation

Diverse chemical space sampling for selectivity profiling

• [1] Yang J, He Y, Kang Y, Shen L, Zhang W, Yan Y, Li X, Huang W, Xu X. Virtual Screening and Molecular Docking: Discovering Novel METTL3 Inhibitors. ACS Med Chem Lett. 2024;15(9):1491-1499. DOI: 10.1021/acsmedchemlett.4c00216. PMID: 39291017. View Source